Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0007061 | alpha-(3,5-Di-tert-Butyl-4-hydroxybenzylidene)gamma-butyrolactone | 102271-49-8 | C₁₉H₂₆O₃ |
| VC0007251 | Teludipine hydrochloride | 108700-03-4 | C₂₈H₃₉ClN₂O₆ |
| VC0007139 | 4-[2-(4-Carbamimidoylphenyl)vinyl]benzamidine | 122-06-5 | C₁₆H₁₆N₄ |
| VC0007059 | COX2-IN-1 | 134729-13-8 | C₁₇H₁₂FN₃O₂S |
| VC0007228 | 2-[4-[[1-[[(4-Chlorophenyl)sulfonylamino]methyl]cyclopentyl]methyl]phenyl]acetic acid | 141335-10-6 | C₂₁H₂₄ClNO₄S |
| VC0007141 | 2-[3-[4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl]propylamino]-4-methylphenol | 145600-69-7 | C₂₇H₃₁F₂N₃O |
| VC0007164 | (3S)-3-[5-(4-Carbamimidoylphenyl)pentanoylamino]-4-[[(1S)-1-carboxy-2-phenylethyl]amino]-4-oxobutanoic acid | 145643-15-8 | C₂₅H₃₀N₄O₆ |
| VC0007064 | (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-6-Amino-2-[[(2S)-5-amino-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-5-oxopentanoyl]amino]hexanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]-3-carboxypropanoyl]amino]-4-methylpentanoic acid | 145646-22-6 | C₅₁H₈₆N₁₂O₂₁ |
| VC0007060 | ACAT-IN-1 cis isomer | 145961-79-1 | C₂₉H₂₅NO₂ |
| VC0007058 | 2-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-3,4-dihydro-2H-naphthalen-1-one | 149247-12-1 | C₂₃H₂₈N₂O₂ |
| VC0007142 | N-Benzyl-2-[(3Z)-6-fluoro-2-methyl-3-[(3,4,5-trimethoxyphenyl)methylidene]inden-1-yl]acetamide | 200803-37-8 | C₂₉H₂₈FNO₄ |
| VC0007183 | Pipendoxifene hydrochloride | 245124-69-0 | C₂₉H₃₃ClN₂O₃ |
| VC0007071 | Physalaemin | 2507-24-6 | C₅₈H₈₄N₁₄O₁₆S |
| VC0007143 | N-(4-Bromo-2-fluorophenyl)-6-methoxy-7-[2-(triazol-1-yl)ethoxy]quinazolin-4-amine | 413599-62-9 | C₁₉H₁₆BrFN₆O₂ |
| VC0007154 | TD-5471 hydrochloride | 530084-35-6 | C₃₂H₃₂ClN₃O₄ |
| VC0007148 | (1R)-1-[[(2S,3R,11Bs)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl]methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol;chloride | 5853-29-2 | C₂₈H₄₀Cl₂N₂O₄ |
| VC0007362 | Olcegepant hydrochloride | 586368-06-1 | C₃₈H₄₇Br₂N₉O₅.HCl |
| VC0007088 | Cholesteryl behenate | 61510-09-6 | C₄₉H₈₈O₂ |
| VC0007140 | Duoperone | 62030-88-0 | C₂₈H₂₆F₄N₂OS |
| VC0007341 | MT-DADMe-ImmA | 653592-04-2 | C₁₃H₁₉N₅OS |
| VC0007151 | Glafenine hydrochloride | 65513-72-6 | C₁₉H₁₈Cl₂N₂O₄ |
| VC0007369 | [(2R,4S,9R,10S,16S)-2-Hydroxy-5,5,9-trimethyl-14-methylidene-6,15-dioxo-16-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate | 80508-81-2 | C₂₂H₃₀O₅ |
| VC0007156 | CRA-026440 | 847460-34-8 | C₂₃H₂₄N₄O₄ |
| VC0007152 | ELN 318463 racemate | 851599-82-1 | C₁₉H₂₀BrClN₂O₃S |
| VC0007158 | KUL 7211 racemate | 911196-40-2 | C₁₉H₂₃NO₅ |